BENGHE Methodological & Application

Check Availability & Pricing

Chinomethionate: Application Notes and
Protocols for Agricultural Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chinomethionate

Cat. No.: B1668619

Disclaimer: Chinomethionate (also known as quinomethionate or oxythioquinox) is an
agricultural pesticide that has been used as a fungicide and acaricide.[1] Its registration status
varies by country, and it is notably not approved for use in the European Union.[1] Users must
strictly adhere to all local, state, and national regulations regarding the handling and application
of this chemical. The following information is intended for research and developmental
purposes only and does not constitute a recommendation for its use in commercial agriculture
where prohibited.

Introduction

Chinomethionate is a dithioloquinoxaline compound that has demonstrated efficacy against a
range of agricultural pests, primarily mites and powdery mildew.[1] It functions as a selective,
non-systemic contact pesticide with both protective and curative properties.[2] This document
provides an overview of its mechanism of action, general application guidelines, and protocols
relevant to its study in an agricultural research context.

Physicochemical and Toxicological Properties

A summary of key quantitative data for Chinomethionate is presented below. This information
is critical for understanding its environmental fate and for ensuring safe handling.
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Property Value Source
Molecular Formula C10HsN20S:2 [3114]
Molecular Weight 234.3 g/mol [1]
Melting Point 171 °C [1]

Water Solubility

Low (approx. 0.5 mg/L)

[5]

Organic Solvent Solubility
(20°C)

Toluene: 25,000 mg/L;
Dichloromethane: 40,000 mg/L

[2]

Stability

Stable under normal
conditions; hydrolyzes in
alkaline media.

GHS Hazard Pictograms

Irritant, Health Hazard,

Environmental Hazard

[5]

GHS Signal Word

Warning

[5]

Mechanism of Action

Chinomethionate exhibits a multi-site mode of action, which can be beneficial in managing
pesticide resistance.[2]

» Acaricidal Action: Studies indicate that Chinomethionate disrupts mitochondrial function in
mites. By interfering with cellular energy production, it leads to the death of the target mite
species.[5]

o Fungicidal Action: As a protectant fungicide, it is believed to inhibit fungal spore germination
and mycelial growth.[5] The precise mechanism is not fully elucidated but may involve the
disruption of ergosterol biosynthesis, a critical component of fungal cell membranes.[5]

Below is a simplified diagram illustrating the proposed mechanisms of action.
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Proposed mechanisms of action for Chinomethionate.

Application Notes
Target Pests and Crops

Chinomethionate has been historically used to control:
e Mites: Various species on a range of crops.[5]

o Powdery Mildew: Effective against powdery mildew on crops such as apples, cucumbers,
squash, and citrus.[5]

» Other Pests: Reports suggest activity against pear psylla.[5]

It has been applied to crops including citrus, vegetables, and walnuts.

Formulations
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Chinomethionate has been available in several formulations, including:

Wettable Powders (WP)[2][6]

Dustable Powders (DP)[2][6]

Suspension Concentrates (SC)[2]

Smoke Generators[6]

The choice of formulation will depend on the target crop, pest, available application equipment,
and environmental conditions.

Application Rates

Specific, quantitative application rates for Chinomethionate on various crops are not readily
available in recent literature due to its restricted regulatory status. For research purposes,
determining the optimal application rate would be a primary experimental objective. Historically,
rates would have been provided on product labels. In the absence of this information,
researchers must conduct dose-response studies to determine the minimum effective rate for
pest control while minimizing the risk of phytotoxicity.

Data Needed for Field Application Status
Application Rate (e.g., g/ha or Ibs/acre) for )
Not Available

Powdery Mildew on Cucurbits
Application Rate (e.g., g/ha or Ibs/acre) for Mites )

) Not Available
on Citrus
Pre-Harvest Interval (PHI) for various crops Not Available
Re-entry Interval (REI) after application Not Available

Compatibility

o Chinomethionate is reported to be incompatible with oils, which may cause phytotoxicity.[5]
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o Phytotoxicity may also occur when applied with most other fungicides and insecticides during
late spring or summer.[5]

o A compatibility "jar test" is essential before tank-mixing Chinomethionate with other
agricultural chemicals.[7] This involves mixing the correct proportions of all components in a
small container of water to check for physical incompatibility (e.g., precipitation, separation).

Experimental Protocols for Field Application

The following provides a generalized protocol for evaluating the efficacy and phytotoxicity of
Chinomethionate in a research setting.

Experimental Design

o Objective: To determine the effective application rate of a Chinomethionate formulation
against a target pest (e.g., powdery mildew on squash) and to assess any potential for
phytotoxicity.

o Treatments: Include a minimum of three application rates (low, medium, high), a negative
control (water spray), and a positive control (a currently registered and effective pesticide).

o Replication: Each treatment should be replicated at least four times in a randomized
complete block design to account for field variability.

o Plot Size: Plot size should be sufficient to allow for accurate application and to prevent spray
drift between plots, with appropriate buffer zones.

Materials and Equipment

o Chinomethionate formulation (e.g., 25% Wettable Powder)
» Calibrated application equipment (e.g., backpack sprayer, tractor-mounted boom sprayer)[7]

e Personal Protective Equipment (PPE) as specified in the Safety Data Sheet (see Section
6.0)

o Water for dilution
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» Marking flags for plots

o Data collection tools (e.g., notebooks, assessment scales, counters)

Application Procedure

» Timing: Begin applications when environmental conditions are conducive to disease
development or when pest populations reach a predetermined threshold.[7]

o Calibration: Accurately calibrate spray equipment before application to ensure the desired
volume of spray is delivered uniformly to the target area.[3]

e Mixing:

o Fill the spray tank with half the required volume of water.

[e]

Begin agitation.

[e]

Add the precisely weighed amount of Chinomethionate formulation to the tank.

(¢]

Add the remaining water to the tank to achieve the final desired volume.

[¢]

Maintain agitation throughout the application process.[7]
o Application:

o Apply the spray mixture to the designated plots, ensuring thorough coverage of the crop
canopy with minimal runoff.[7]

o Avoid application during windy conditions to minimize spray drift.[9][10]

o Record all application details, including date, time, weather conditions, application volume,
and rate.

Data Collection and Assessment

o Efficacy: Assess pest incidence and severity (e.g., percentage of leaf area infected with
powdery mildew, number of mites per leaf) at regular intervals before and after application
(e.g., 3, 7, and 14 days post-application).
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o Phytotoxicity: Visually inspect plants for any signs of damage, such as leaf burn,
discoloration, or stunting, at each assessment interval. Use a rating scale (e.g., 0 = no

damage, 5 = severe damage) to quantify observations.

o Data Analysis: Analyze the collected data using appropriate statistical methods (e.g.,
ANOVA) to determine significant differences between treatments.

The workflow for a field trial is depicted below.
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Generalized workflow for a pesticide field trial.
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Safety Precautions

Handling and applying Chinomethionate requires strict adherence to safety protocols to
minimize exposure to personnel and the environment.

Personal Protective Equipment (PPE)

When handling or applying Chinomethionate, wear the following PPE:
o Eye/Face Protection: Tightly fitting safety goggles.[11]
» Skin Protection: Chemical-impermeable gloves and impervious clothing.[11]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[11]

Handling and Storage

» Handle in a well-ventilated area. Avoid breathing dust, mists, or vapors.[11]

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[11] For long-term
storage, temperatures of -20°C are recommended.[5]

» Store away from foodstuff containers and incompatible materials.[11]

First Aid

 If Swallowed: Get medical help. Rinse mouth.[11]

« If on Skin: Wash with plenty of water. Take off contaminated clothing and wash it before
reuse.[11]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing.[11]

Always have the product container or label with you when calling a poison control center or
doctor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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